10.1039/B316250H | Two contrasting ethynyl hydroboration pathways in the formation of a novel tris-hydroboration product from reaction of dimesitylborane with 2,5-diethynylpyridine†

Two contrasting ethynyl hydroboration pathways in the formation of a novel tris-hydroboration product from reaction of dimesitylborane with 2,5-diethynylpyridine†

Chemical Communications Pub Date: 2004-02-13 DOI: 10.1039/B316250H

Abstract

Reaction of 2,5-diethynylpyridine with dimesitylborane, [(Mes)₂BH]₂ (Mes = mesityl = 2,4,6-Me₃C₆H₂), gave the unexpected tris-hydroboration product 1-{(Mes)₂B}-2-[Z-1-{(Mes)₂B}ethylidene]-5-[E-{(Mes)₂B}vinyl]-1,2-dihydropyridine, which has been structurally characterised by single-crystal X-ray diffraction.

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Journal Name：Chemical Communications

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